Cas no 2137077-46-2 ((1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine)
(1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine
- 2137077-46-2
- EN300-712990
-
- Inchi: 1S/C7H12N2S/c1-5(2)7(8)6-3-9-4-10-6/h3-5,7H,8H2,1-2H3/t7-/m1/s1
- InChI Key: OQCCWOPBPHICTM-SSDOTTSWSA-N
- SMILES: S1C=NC=C1[C@@H](C(C)C)N
Computed Properties
- Exact Mass: 156.07211956g/mol
- Monoisotopic Mass: 156.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 67.2Ų
(1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-712990-0.05g |
(1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine |
2137077-46-2 | 95.0% | 0.05g |
$948.0 | 2025-03-12 | |
| Enamine | EN300-712990-0.1g |
(1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine |
2137077-46-2 | 95.0% | 0.1g |
$993.0 | 2025-03-12 | |
| Enamine | EN300-712990-0.25g |
(1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine |
2137077-46-2 | 95.0% | 0.25g |
$1038.0 | 2025-03-12 | |
| Enamine | EN300-712990-0.5g |
(1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine |
2137077-46-2 | 95.0% | 0.5g |
$1084.0 | 2025-03-12 | |
| Enamine | EN300-712990-1.0g |
(1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine |
2137077-46-2 | 95.0% | 1.0g |
$1129.0 | 2025-03-12 | |
| Enamine | EN300-712990-2.5g |
(1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine |
2137077-46-2 | 95.0% | 2.5g |
$2211.0 | 2025-03-12 | |
| Enamine | EN300-712990-5.0g |
(1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine |
2137077-46-2 | 95.0% | 5.0g |
$3273.0 | 2025-03-12 | |
| Enamine | EN300-712990-10.0g |
(1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine |
2137077-46-2 | 95.0% | 10.0g |
$4852.0 | 2025-03-12 |
(1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on (1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine
Introduction to (1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine (CAS No. 2137077-46-2)
(1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine (CAS No. 2137077-46-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of amines and features a thiazole ring, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.
The chiral center in (1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles. The presence of the thiazole ring and the methyl group on the propyl chain contribute to the compound's stability and solubility, making it an attractive candidate for drug development.
Recent studies have explored the potential applications of (1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine in various therapeutic areas. One notable area of research is its use as a potential antiviral agent. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound demonstrated significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interaction with specific viral proteins.
In addition to its antiviral properties, (1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, found that this compound can modulate the activity of certain neurotransmitter receptors, potentially slowing down the progression of diseases such as Alzheimer's and Parkinson's. The exact mechanism by which it exerts these effects is still under investigation, but preliminary data suggest that it may involve modulation of neuroinflammatory pathways.
The synthesis of (1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the reaction of (R)-2-methylpropylamine with 5-bromothiazole in the presence of a suitable catalyst. This method has been refined to minimize side reactions and improve the overall efficiency of the synthesis process.
The physicochemical properties of (1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine have also been extensively characterized. It is a colorless liquid with a molecular weight of 184.28 g/mol and a melting point of -30°C. The compound is soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including oral tablets and injectable solutions.
Clinical trials involving (1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine are currently underway to evaluate its safety and efficacy in humans. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and support further clinical development.
In conclusion, (1R)-2-methyl-1-(1,3-thiazol-5-yl)propan-1-amine (CAS No. 2137077-46-2) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive target for further research and development. As more studies are conducted, it is likely that new therapeutic uses will be discovered, contributing to advancements in healthcare.
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